Cas no 151455-29-7 (2',4',5,5',7-Pentahydroxy-3'-prenylisoflavone; 2'',3''-Dihydro, 3''-hydroxy, 5'-Me ether)

• Product Name: 2',4',5,5',7-Pentahydroxy-3'-prenylisoflavone; 2'',3''-Dihydro, 3''-hydroxy, 5'-Me ether
• CAS No: 151455-29-7
• MF: C₂₁H₂₂O₈
• MW: 402.394587039948
• CID: 6718449
• Update Time: 2024-03-03

2',4',5,5',7-Pentahydroxy-3'-prenylisoflavone; 2'',3''-Dihydro, 3''-hydroxy, 5'-Me ether Chemical and Physical Properties

Names and Identifiers

• 2',4',5,5',7-Pentahydroxy-3'-prenylisoflavone; 2'',3''-Dihydro, 3''-hydroxy, 5'-Me ether

• Inchi： 1S/C21H22O8/c1-21(2,27)5-4-11-18(24)12(8-16(28-3)19(11)25)13-9-29-15-7-10(22)6-14(23)17(15)20(13)26/h6-9,22-25,27H,4-5H2,1-3H3
• InChI Key： VWFRXWXODSJBIF-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(CCC(O)(C)C)C(O)=C(C2C(=O)C3C(=CC(=CC=3O)O)OC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• XLogP3: 1.471

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylisoflavones